Cas no 337914-79-1 (2-Bromo-5-(chloromethyl)furan)

• Product Name: 2-Bromo-5-(chloromethyl)furan
• CAS No: 337914-79-1
• MF: C₅H₄BrClO
• MW: 195.441659927368
• CID: 1091283
• PubChem ID: 12207891
• Update Time: 2025-05-21

2-Bromo-5-(chloromethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(chloromethyl)furan
• DA-26816
• JQVZKIKBFKAFTL-UHFFFAOYSA-N
• SCHEMBL2432385
• 337914-79-1
• SB61569
• DTXSID00480484
• AKOS000262237

• Inchi： 1S/C5H4BrClO/c6-5-2-1-4(3-7)8-5/h1-2H,3H2
• InChI Key： JQVZKIKBFKAFTL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCl)O1

Computed Properties

• Exact Mass: 193.91342
• Monoisotopic Mass: 193.91341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14

Additional information on 2-Bromo-5-(chloromethyl)furan

2-Bromo-5-(chloromethyl)furan: A Comprehensive Overview

2-Bromo-5-(chloromethyl)furan, also known by its CAS registry number CAS No 337914-79-1, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a furan ring substituted with bromine and a chloromethyl group. The presence of these substituents imparts distinctive chemical properties, making it a valuable building block in various synthetic pathways.

The synthesis of 2-Bromo-5-(chloromethyl)furan typically involves multi-step reactions, often starting from furan derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, 2-Bromo-5-(chloromethyl)furan has found utility in the development of novel materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand has been exploited to create porous materials with potential applications in gas storage and catalysis. Furthermore, studies have demonstrated its role as an intermediate in the synthesis of bioactive compounds, contributing to drug discovery efforts.

Recent research has focused on understanding the electronic properties of 2-Bromo-5-(chloromethyl)furan. Computational studies using density functional theory (DFT) have provided insights into its frontier molecular orbitals, which are crucial for predicting reactivity in various chemical transformations. Experimental validations have confirmed these theoretical findings, highlighting the compound's potential as a versatile platform for functional materials.

The integration of 2-Bromo-5-(chloromethyl)furan into supramolecular systems has also been explored. Its ability to form hydrogen bonds and coordinate with metal ions makes it an ideal candidate for constructing self-assembled structures with tailored properties. Such systems hold promise for applications in sensors, actuators, and information storage technologies.

In conclusion, 2-Bromo-5-(chloromethyl)furan, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. As new synthetic methods and applications emerge, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.